Cas no 1448035-81-1 (N-(2-cyclopropyl-2-hydroxypropyl)-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide)

• Product Name: N-(2-cyclopropyl-2-hydroxypropyl)-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• CAS No: 1448035-81-1
• MF: C₁₄H₁₈N₂O₅S
• MW: 326.368122577667
• CID: 6431922
• PubChem ID: 71806256
• Update Time: 2025-06-10

N-(2-cyclopropyl-2-hydroxypropyl)-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxypropyl)-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• 1448035-81-1
• F6436-0522
• AKOS024559000
• N-(2-CYCLOPROPYL-2-HYDROXYPROPYL)-3-METHYL-2-OXO-1,3-BENZOXAZOLE-5-SULFONAMIDE
• N-(2-cyclopropyl-2-hydroxypropyl)-3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide

• Inchi： 1S/C14H18N2O5S/c1-14(18,9-3-4-9)8-15-22(19,20)10-5-6-12-11(7-10)16(2)13(17)21-12/h5-7,9,15,18H,3-4,8H2,1-2H3
• InChI Key： KJMZNDDCCIOHOP-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N(C)C(=O)O2)(NCC(C)(C1CC1)O)(=O)=O

Computed Properties

• Exact Mass: 326.09364285g/mol
• Monoisotopic Mass: 326.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on N-(2-cyclopropyl-2-hydroxypropyl)-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

Research Brief on N-(2-cyclopropyl-2-hydroxypropyl)-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS: 1448035-81-1)

N-(2-cyclopropyl-2-hydroxypropyl)-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS: 1448035-81-1) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzoxazole sulfonamide scaffold, has shown promising potential in various therapeutic applications, particularly as a modulator of specific biological targets. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanistic insights into its biological activity.

The synthesis of N-(2-cyclopropyl-2-hydroxypropyl)-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide involves a multi-step process, starting with the condensation of 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonyl chloride with 2-cyclopropyl-2-hydroxypropylamine. The reaction conditions, including temperature, solvent choice, and catalyst use, have been optimized to achieve high yields and purity. Advanced spectroscopic techniques such as NMR, HPLC, and mass spectrometry have been employed to confirm the compound's structure and purity.

Pharmacokinetic studies of this compound have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good bioavailability in preclinical models. The presence of the cyclopropyl and hydroxypropyl moieties is believed to contribute to its metabolic stability, as evidenced by its prolonged half-life in vivo. These properties make it a viable candidate for further drug development.

Mechanistic studies have identified N-(2-cyclopropyl-2-hydroxypropyl)-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro assays have demonstrated its ability to suppress the activity of key mediators such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting potential applications in treating inflammatory diseases. Additionally, preliminary data indicate its role in modulating cellular signaling pathways, which could be leveraged for oncology applications.

Recent in vivo studies have further validated the therapeutic potential of this compound. Animal models of inflammation and pain have shown significant reductions in symptom severity following treatment with N-(2-cyclopropyl-2-hydroxypropyl)-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide. These findings are supported by histopathological analyses, which reveal diminished tissue damage and inflammatory cell infiltration. Safety assessments have also been conducted, with no significant adverse effects observed at therapeutic doses.

In conclusion, N-(2-cyclopropyl-2-hydroxypropyl)-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS: 1448035-81-1) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure, favorable pharmacokinetic properties, and potent biological activity make it a compelling subject for ongoing research. Future studies should focus on optimizing its formulation, exploring additional therapeutic indications, and advancing it through clinical trials to fully realize its potential.